Cas no 1025576-93-5 ([(Z)-[(3,4-dimethylphenyl)-phenylmethylidene]amino] thiophene-2-carboxylate)

• Product Name: [(Z)-[(3,4-dimethylphenyl)-phenylmethylidene]amino] thiophene-2-carboxylate
• CAS No: 1025576-93-5
• MF: C₂₀H₁₇NO₂S
• MW: 335.41948390007
• MDL: MFCD01567678
• CID: 5156525
• Update Time: 2026-03-04

[(Z)-[(3,4-dimethylphenyl)-phenylmethylidene]amino] thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [(Z)-[(3,4-dimethylphenyl)-phenylmethylidene]amino] thiophene-2-carboxylate
• 1-Aza-2-(3,4-dimethylphenyl)-2-phenylvinyl thiophene-2-carboxylate
• QLIDLHNQUJKUQO-VZCXRCSSSA-N

• MDL： MFCD01567678
• Inchi： 1S/C20H17NO2S/c1-14-10-11-17(13-15(14)2)19(16-7-4-3-5-8-16)21-23-20(22)18-9-6-12-24-18/h3-13H,1-2H3/b21-19-
• InChI Key： QLIDLHNQUJKUQO-VZCXRCSSSA-N
• SMILES： S1C=CC=C1C(=O)O/N=C(/C1C=CC=CC=1)\C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 459
• XLogP3: 6
• Topological Polar Surface Area: 66.9

Additional information on [(Z)-[(3,4-dimethylphenyl)-phenylmethylidene]amino] thiophene-2-carboxylate

[(Z)-[(3,4-Dimethylphenyl)-Phenylmethylidene]Amino] Thiophene-2-Carboxylate: A Comprehensive Overview

[(Z)-[(3,4-Dimethylphenyl)-Phenylmethylidene]Amino] Thiophene-2-Carboxylate (CAS No. 1025576-93-5) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring system with an amino group and a substituted phenylmethylidene moiety. The Z configuration of the double bond in the phenylmethylidene group imparts specific electronic and steric properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of [(Z)-[(3,4-Dimethylphenyl)-Phenylmethylidene]Amino] Thiophene-2-Carboxylate involves a series of carefully controlled reactions, including nucleophilic substitution, condensation, and oxidation steps. Recent advancements in asymmetric synthesis techniques have enabled researchers to achieve higher yields and better stereocontrol in the preparation of this compound. The use of chiral catalysts and enantioselective reactions has further enhanced the efficiency of its production, making it more accessible for large-scale applications.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. Its thiophene ring system is known for its aromaticity and stability, which makes it an excellent platform for further functionalization. The amino group attached to the thiophene ring can undergo various transformations, such as alkylation, acylation, and amidation, enabling the creation of complex molecular architectures. Recent studies have demonstrated the utility of this compound in the synthesis of bioactive molecules, including potential drug candidates for treating neurodegenerative diseases and cancer.

The 3,4-dimethylphenyl substituent in the phenylmethylidene group contributes significantly to the electronic properties of the molecule. The methyl groups at positions 3 and 4 on the phenyl ring introduce electron-donating effects, which enhance the conjugation within the molecule and stabilize certain reactive intermediates during chemical transformations. This property has been exploited in recent research to develop novel materials for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of biological activity, [(Z)-[(3,4-Dimethylphenyl)-Phenylmethylidene]Amino] Thiophene-2-Carboxylate has shown promising results in vitro as an inhibitor of certain enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is a critical target in cancer therapy. Additionally, its unique structure allows for selective binding to specific receptors, making it a potential candidate for drug delivery systems.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements in green chemistry have led to the exploration of sustainable methods for producing [(Z)-[(3,4-Dimethylphenyl)-Phenylmethylidene]Amino] Thiophene-2-Carboxylate using renewable feedstocks and biocatalysts. These methods not only reduce environmental impact but also enhance the cost-effectiveness of production processes.

In conclusion, [(Z)-[(3,4-Dimethylphenyl)-Phenylmethylidene]Amino] Thiophene-2-Carboxylate (CAS No. 1025576-93-5) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.